Cas no 228401-34-1 (Pyridine, 2-methyl-5-(3-nitrophenoxy)-)

• Product Name: Pyridine, 2-methyl-5-(3-nitrophenoxy)-
• CAS No: 228401-34-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1411953
• PubChem ID: 59712225
• Update Time: 2025-04-20

Pyridine, 2-methyl-5-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-5-(3-nitrophenoxy)-
• DA-07901
• 2-methyl-5-(3-nitrophenoxy)pyridine
• 228401-34-1
• SCHEMBL257933
• FTVHWKBSGKUPLK-UHFFFAOYSA-N

• Inchi： 1S/C12H10N2O3/c1-9-5-6-12(8-13-9)17-11-4-2-3-10(7-11)14(15)16/h2-8H,1H3
• InChI Key： FTVHWKBSGKUPLK-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C)C=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26